Cas no 454422-43-6 (1,3-Dimethyl-2-(2-methylphenyl)pyridin-1-ium iodide)

• Product Name: 1,3-Dimethyl-2-(2-methylphenyl)pyridin-1-ium iodide
• CAS No: 454422-43-6
• CID: 4651881
• Update Time: 2025-06-11

1,3-Dimethyl-2-(2-methylphenyl)pyridin-1-ium iodide Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-2-(2-methylphenyl)pyridin-1-ium iodide

Additional information on 1,3-Dimethyl-2-(2-methylphenyl)pyridin-1-ium iodide

1,3-Dimethyl-2-(2-methylphenyl)pyridin-1-ium Iodide: A Comprehensive Overview

The compound 1,3-Dimethyl-2-(2-methylphenyl)pyridin-1-ium iodide, identified by the CAS number 454422-43-6, is a significant entity in the field of organic chemistry. This pyridinium salt exhibits unique structural and electronic properties that make it a subject of interest in various research domains. The molecule consists of a pyridine ring substituted with methyl groups at positions 1 and 3, and a 2-methylphenyl group at position 2, with an iodide counterion completing the structure.

Recent studies have highlighted the potential of pyridinium salts like this compound in applications ranging from electrochemistry to materials science. For instance, researchers have explored the use of such compounds as electrolytes in advanced battery systems due to their high thermal stability and excellent ion transport properties. The presence of the bulky 2-methylphenyl group in this molecule enhances its stability under harsh conditions, making it a promising candidate for high-performance energy storage devices.

In addition to its electrochemical applications, 1,3-Dimethyl-2-(2-methylphenyl)pyridin-1-ium iodide has shown potential in organic synthesis as a versatile building block. Its ability to undergo various nucleophilic aromatic substitutions and other transformations makes it valuable in constructing complex molecular architectures. Recent advancements in asymmetric synthesis have further underscored its utility in creating enantioselective compounds, which are critical in pharmaceutical development.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The use of modern analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

From an environmental perspective, the compound's biodegradability and ecological impact have been subjects of recent investigations. Studies suggest that while it exhibits moderate biodegradation rates under aerobic conditions, further research is needed to fully understand its long-term environmental effects. This information is crucial for guiding its safe handling and disposal in industrial settings.

In conclusion, 1,3-Dimethyl-2-(2-methylphenyl)pyridin-1-ium iodide stands out as a multifaceted compound with diverse applications across several scientific disciplines. Its unique chemical properties and recent research findings position it as a key player in advancing technologies related to energy storage, organic synthesis, and materials science. As ongoing studies continue to unravel its potential, this compound is poised to make significant contributions to both academic research and industrial innovations.